Cas no 179022-67-4 (N-(2,6-Dimethylpyridin-4-yl)acetamide)

N-(2,6-Dimethylpyridin-4-yl)acetamide is a pyridine derivative with a molecular formula of C9H12N2O. This compound features a dimethyl-substituted pyridine core, functionalized with an acetamide group at the 4-position, enhancing its utility as an intermediate in pharmaceutical and agrochemical synthesis. Its structural properties make it valuable for the development of bioactive molecules, particularly in medicinal chemistry, where pyridine-based scaffolds are widely employed. The compound exhibits moderate solubility in organic solvents, facilitating its use in various reaction conditions. Its well-defined structure and stability under standard conditions ensure consistent performance in synthetic applications. Further research may explore its potential in drug discovery and specialty chemical manufacturing.

N-(2,6-Dimethylpyridin-4-yl)acetamide structure

179022-67-4 structure

Product Name:N-(2,6-Dimethylpyridin-4-yl)acetamide

CAS No:179022-67-4

MF:C₉H₁₂N₂O

MW:164.204381942749

CID:1030992

PubChem ID:23553392

Update Time:2025-06-10

N-(2,6-Dimethylpyridin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(2,6-Dimethylpyridin-4-yl)acetamide
- 4-(acetylamino)-2,6-dimethylpyridine
- AK133310
- KB-258075
- N-(2,6-Dimethyl-[4]pyridyl)-acetamid
- N-(2,6-dimethyl-[4]pyridyl)-acetamide
- DTXSID20634927
- SB54065
- 179022-67-4
- Acetamide, N-(2,6-dimethyl-4-pyridinyl)-
- SCHEMBL12685297
- Inchi： 1S/C9H12N2O/c1-6-4-9(11-8(3)12)5-7(2)10-6/h4-5H,1-3H3,(H,10,11,12)
- InChI Key： FBVUSAOLMOZOPB-UHFFFAOYSA-N
- SMILES： O=C(C)NC1C=C(C)N=C(C)C=1

Computed Properties

Exact Mass: 164.094963011g/mol
Monoisotopic Mass: 164.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 42Å²

N-(2,6-Dimethylpyridin-4-yl)acetamide Pricemore >>

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